Cas no 515149-51-6 (<br>4-(2,4-Dimethyl-phenyl)-2-(2-iodo-benzoylamino)-5-methyl-thiophene-3-carbox ylic acid methyl ester)

• Product Name: <br>4-(2,4-Dimethyl-phenyl)-2-(2-iodo-benzoylamino)-5-methyl-thiophene-3-carbox ylic acid methyl ester
• CAS No: 515149-51-6
• MF: C₂₂H₂₀INO₃S
• MW: 505.368577003479
• CID: 3146165
• PubChem ID: 1769918
• Update Time: 2025-04-21

<br>4-(2,4-Dimethyl-phenyl)-2-(2-iodo-benzoylamino)-5-methyl-thiophene-3-carbox ylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• <br>4-(2,4-Dimethyl-phenyl)-2-(2-iodo-benzoylamino)-5-methyl-thiophene-3-carbox ylic acid methyl ester
• STL171872
• AK-968/41925931
• AKOS003796324
• 515149-51-6
• methyl 4-(2,4-dimethylphenyl)-2-{[(2-iodophenyl)carbonyl]amino}-5-methylthiophene-3-carboxylate
• methyl 4-(2,4-dimethylphenyl)-2-[(2-iodobenzoyl)amino]-5-methyl-3-thiophenecarboxylate
• methyl 4-(2,4-dimethylphenyl)-2-[(2-iodobenzoyl)amino]-5-methylthiophene-3-carboxylate

• Inchi： 1S/C22H20INO3S/c1-12-9-10-15(13(2)11-12)18-14(3)28-21(19(18)22(26)27-4)24-20(25)16-7-5-6-8-17(16)23/h5-11H,1-4H3,(H,24,25)
• InChI Key： UVBPQRYASAZVLN-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NC1=C(C(=O)OC)C(=C(C)S1)C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 505.02086Da
• Monoisotopic Mass: 505.02086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 83.6Ų